Cas no 1393570-42-7 (6-BROMO-1-BENZOFURAN-3-CARBOXYLIC ACID)
6-BROMO-1-BENZOFURAN-3-CARBOXYLIC ACID Chemical and Physical Properties
Names and Identifiers
-
- 6-BROMOBENZOFURAN-3-CARBOXYLIC ACID
- 6-bromo-1-benzofuran-3-carboxylic acid
- 3-Benzofurancarboxylic acid, 6-bromo-
- SCHEMBL23320560
- EN300-785015
- AKOS022934565
- 6-BROMOBENZOFURAN-3-CARBOXYLICACID
- AS-63827
- AB77119
- 1393570-42-7
- 6-BROMO-1-BENZOFURAN-3-CARBOXYLIC ACID
-
- MDL: MFCD22544068
- Inchi: 1S/C9H5BrO3/c10-5-1-2-6-7(9(11)12)4-13-8(6)3-5/h1-4H,(H,11,12)
- InChI Key: NWNPYUMOFOZKJH-UHFFFAOYSA-N
- SMILES: O1C2=CC(Br)=CC=C2C(C(O)=O)=C1
Computed Properties
- Exact Mass: 239.94221g/mol
- Monoisotopic Mass: 239.94221g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 50.4Ų
6-BROMO-1-BENZOFURAN-3-CARBOXYLIC ACID Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019100541-1g |
6-Bromobenzofuran-3-carboxylic acid |
1393570-42-7 | 95% | 1g |
541.84 USD | 2021-06-17 | |
| Chemenu | CM389597-500mg |
6-bromo-1-benzofuran-3-carboxylic acid |
1393570-42-7 | 95%+ | 500mg |
$398 | 2023-02-18 | |
| Chemenu | CM389597-1g |
6-bromo-1-benzofuran-3-carboxylic acid |
1393570-42-7 | 95%+ | 1g |
$497 | 2023-02-18 | |
| Chemenu | CM389597-5g |
6-bromo-1-benzofuran-3-carboxylic acid |
1393570-42-7 | 95%+ | 5g |
$1493 | 2023-02-18 | |
| eNovation Chemicals LLC | D762643-100mg |
6-BROMO-1-BENZOFURAN-3-CARBOXYLIC ACID |
1393570-42-7 | 95% | 100mg |
$440 | 2024-06-06 | |
| eNovation Chemicals LLC | D762643-250mg |
6-BROMO-1-BENZOFURAN-3-CARBOXYLIC ACID |
1393570-42-7 | 95% | 250mg |
$615 | 2024-06-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2213-100MG |
6-bromo-1-benzofuran-3-carboxylic acid |
1393570-42-7 | 95% | 100MG |
¥ 838.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2213-250MG |
6-bromo-1-benzofuran-3-carboxylic acid |
1393570-42-7 | 95% | 250MG |
¥ 1,333.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2213-500MG |
6-bromo-1-benzofuran-3-carboxylic acid |
1393570-42-7 | 95% | 500MG |
¥ 2,224.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2213-1G |
6-bromo-1-benzofuran-3-carboxylic acid |
1393570-42-7 | 95% | 1g |
¥ 3,333.00 | 2023-03-30 |
6-BROMO-1-BENZOFURAN-3-CARBOXYLIC ACID Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 6-BROMO-1-BENZOFURAN-3-CARBOXYLIC ACID
Introduction to 6-BROMO-1-BENZOFURAN-3-CARBOXYLIC ACID (CAS No. 1393570-42-7)
6-BROMO-1-BENZOFURAN-3-CARBOXYLIC ACID, identified by the Chemical Abstracts Service Number (CAS No.) 1393570-42-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic acid features a benzofuran core substituted with a bromine atom at the 6-position and a carboxylic acid group at the 3-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in drug discovery and medicinal chemistry.
The benzofuran scaffold is a prominent motif in natural products and pharmaceuticals, renowned for its biological activity and structural versatility. The presence of the bromine atom at the 6-position enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions, which are pivotal in constructing more complex structures. Additionally, the carboxylic acid functionality provides opportunities for further derivatization, such as esterification or amidation, enabling the creation of diverse pharmacophores.
In recent years, 6-BROMO-1-BENZOFURAN-3-CARBOXYLIC ACID has garnered attention in the development of novel therapeutic agents. Its benzofuran core is structurally analogous to several known bioactive compounds, including antiviral, anticancer, and anti-inflammatory agents. The bromine substituent serves as a versatile handle for medicinal chemists to explore structure-activity relationships (SAR) and optimize drug-like properties.
One of the most compelling applications of 6-BROMO-1-BENZOFURAN-3-CARBOXYLIC ACID is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By leveraging the reactivity of the bromine atom, researchers can introduce this compound into libraries of kinase inhibitors to screen for potent and selective small-molecule modulators. Several studies have demonstrated its utility in generating inhibitors that target specific kinases, leading to promising preclinical results.
Moreover, 6-BROMO-1-BENZOFURAN-3-CARBOXYLIC ACID has been explored in the context of developing antimicrobial agents. The benzofuran moiety is known to exhibit antibacterial and antifungal properties, and modifications at the 3-position with a carboxylic acid group can enhance these activities. Recent research has highlighted its role in generating novel compounds with improved efficacy against drug-resistant pathogens. The ability to functionalize both the bromine and carboxylic acid groups allows for fine-tuning of antimicrobial spectra, making this compound a valuable tool in combating infectious diseases.
The compound's significance extends beyond its direct applications in drug discovery. It serves as a building block for synthesizing more complex molecules with tailored properties. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce various substituents at different positions of the benzofuran ring, enabling the creation of diverse derivatives. These derivatives can then be evaluated for their biological activity across multiple targets.
In academic research, 6-BROMO-1-BENZOFURAN-3-CARBOXYLIC ACID has been utilized to explore novel synthetic methodologies and reaction pathways. Its unique reactivity profile allows chemists to develop innovative strategies for constructing heterocyclic compounds. Such advancements not only contribute to the field of organic chemistry but also provide new tools for pharmaceutical development.
The industrial production of 6-BROMO-1-BENZOFURAN-3-CARBOXYLIC ACID has also seen significant progress. Manufacturers have optimized synthetic routes to ensure high yields and purity, making it more accessible for research purposes. This accessibility has spurred further innovation, as more researchers can now explore its potential without facing significant supply constraints.
Looking ahead, the future prospects of 6-BROMO-1-BENZOFURAN-3-CARBOXYLIC ACID are promising. Ongoing research aims to uncover new applications and expand its utility in drug discovery and material science. As our understanding of molecular interactions continues to evolve, this compound is likely to play an even greater role in developing next-generation therapeutics.
1393570-42-7 (6-BROMO-1-BENZOFURAN-3-CARBOXYLIC ACID) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)